Cas no 774531-95-2 (7(6H)-Quinolinone,5,8-dihydro-)

• Product Name: 7(6H)-Quinolinone,5,8-dihydro-
• CAS No: 774531-95-2
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD11559073
• CID: 552485
• PubChem ID: 21029849
• Update Time: 2025-05-20

7(6H)-Quinolinone,5,8-dihydro- Chemical and Physical Properties

Names and Identifiers

• 7(6H)-Quinolinone,5,8-dihydro-
• 5,6-dihydroquinolin-7(8H)-one
• 5,8-Dihydro-6H-quinolin-7-one
• 6,7-DIHYDRO-5H-QUINOLIN-8-ONE
• 6,8-dihydro-5H-quinolin-7-one
• FT-0692837
• SCHEMBL2627037
• 5,8-dihydroquinolin-7(6H)-one
• A839099
• DTXSID40610268
• 5,6,7,8-tetrahydroquinolin-7-one
• AKOS006316270
• SB38713
• 774531-95-2
• 5,8-dihydro-7(6H)-quinolinone

• MDL： MFCD11559073
• Inchi： 1S/C9H9NO/c11-8-4-3-7-2-1-5-10-9(7)6-8/h1-2,5H,3-4,6H2
• InChI Key： XDBFAEGHHRGWBB-UHFFFAOYSA-N
• SMILES： O=C1CC2C(=CC=CN=2)CC1

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.168
• Boiling Point: 287.395 °C at 760 mmHg
• Flash Point: 135.247 °C
• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7(6H)-Quinolinone,5,8-dihydro-

Professional Introduction to 7(6H)-Quinolinone,5,8-dihydro (CAS No. 774531-95-2)

7(6H)-Quinolinone,5,8-dihydro (CAS No. 774531-95-2) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinolinone family, which is well-known for its diverse biological activities and potential therapeutic applications. The unique structural features of 7(6H)-Quinolinone,5,8-dihydro make it a valuable scaffold for the development of novel drugs targeting various diseases.

The chemical structure of 7(6H)-Quinolinone,5,8-dihydro consists of a quinolinone core with additional hydroxyl groups at the 5th and 8th positions. This modification enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. The presence of these hydroxyl groups also contributes to its reactivity, enabling further functionalization for the development of more complex derivatives.

In recent years, there has been a growing interest in quinolinone derivatives due to their broad spectrum of biological activities. Studies have shown that compounds within this class exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Specifically, 7(6H)-Quinolinone,5,8-dihydro has been investigated for its potential role in inhibiting the growth of various cancer cell lines. Research indicates that it can interfere with key cellular processes such as proliferation and apoptosis, making it a promising candidate for further development.

The synthesis of 7(6H)-Quinolinone,5,8-dihydro involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and selective oxidation have been particularly useful in constructing the desired molecular framework. The efficiency of these synthetic routes has been enhanced by the use of modern computational tools that aid in predicting reaction outcomes and minimizing side products.

One of the most compelling aspects of 7(6H)-Quinolinone,5,8-dihydro is its versatility as a pharmacophore. Researchers have explored its potential by incorporating it into various drug candidates aimed at treating chronic diseases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases involved in tumor progression. Additionally, its ability to cross cell membranes suggests that it could be effective in treating infections caused by intracellular pathogens.

The pharmacokinetic properties of 7(6H)-Quinolinone,5,8-dihydro have also been thoroughly examined. Studies have demonstrated that it exhibits moderate bioavailability and a favorable half-life when administered orally. This makes it suitable for once-daily dosing regimens, improving patient compliance. Furthermore, its metabolic stability has been assessed through in vitro studies using liver microsomes, revealing a profile that suggests minimal degradation under physiological conditions.

In conclusion, 7(6H)-Quinolinone,5,8-dihydro (CAS No. 774531-95-2) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique chemical properties and biological activities make it an attractive scaffold for drug development. Ongoing research continues to uncover new ways to utilize this compound and its derivatives in treating various diseases. As our understanding of its mechanisms of action grows, so does the likelihood that it will play a crucial role in future therapeutic strategies.